Cas no 944897-49-8 ((5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride)

• Product Name: (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride
• CAS No: 944897-49-8
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD10696601
• CID: 1079349
• PubChem ID: 25219109
• Update Time: 2025-10-31

(5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride
• 1-(5-methoxy-1,3-benzoxazol-2-yl)methanamine(SALTDATA: 0.98HCl 0.03(C6H5)3PO)
• AC7395
• DTXSID601298282
• 5-Methoxy-2-benzoxazolemethanamine
• AB57731
• (5-METHOXY-1,3-BENZOXAZOL-2-YL)METHYLAMINE
• SY082135
• (5-METHOXY-1,3-BENZOXAZOL-2-YL)METHANAMINE
• (5-methoxybenzoxazol-2-yl)methylamine
• 944897-49-8
• 5-Methoxybenzoxazole-2-methanamine HCl
• 5-Methoxybenzoxazole-2-methanamine
• AKOS000321340
• C-(5-Methoxy-benzooxazol-2-yl)-methylamin e
• (5-METHOXYBENZO[D]OXAZOL-2-YL)METHANAMINE
• 1-(5-methoxy-1,3-benzoxazol-2-yl)methanamine
• A916561
• BB 0240488
• MFCD10696601
• 2-(Aminomethyl)-5-methoxybenzo[d]oxazole
• STK502774
• ALBB-003889

• MDL： MFCD10696601
• Inchi： 1S/C9H10N2O2/c1-12-6-2-3-8-7(4-6)11-9(5-10)13-8/h2-4H,5,10H2,1H3
• InChI Key： YTJKOTYLRCBOCX-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride

Introduction to (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS No. 944897-49-8)

(5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride, identified by its CAS number 944897-49-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzoxazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The benzoxazole scaffold is particularly valued for its role in the development of drugs targeting various diseases, including neurological disorders and infectious diseases.

The structural uniqueness of (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride lies in its combination of a methoxy group at the 5-position and a methylamine moiety at the 2-position of the benzoxazole ring. This specific arrangement contributes to its distinct pharmacological properties, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in benzoxazole derivatives due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The presence of the hydrochloride salt form enhances the solubility and bioavailability of the compound, which is crucial for its pharmacokinetic profile. This attribute makes it particularly suitable for formulation into oral or injectable medications.

Current research in medicinal chemistry has highlighted the potential of (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride as a lead compound for developing novel therapeutics. Studies have demonstrated its efficacy in inhibiting certain enzymes involved in cancer progression and inflammation. For instance, preliminary in vitro studies have shown that this compound can modulate the activity of Janus kinases (JAKs), which are key players in signal transduction pathways associated with autoimmune diseases.

The benzoxazole ring is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The methoxy group at position 5 further enhances these interactions by providing an additional site for binding. Additionally, the methylamine moiety at position 2 introduces basicity, which can be exploited for designing compounds that require specific pH-dependent properties.

One of the most compelling aspects of (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs with improved pharmacological profiles. These computational approaches have already been utilized to predict new derivatives with enhanced binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzoxazole core efficiently. The introduction of the hydrochloride salt is typically achieved through quaternization followed by salt formation, ensuring high purity and stability.

In terms of biological evaluation, (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride has shown promise in preclinical models. Animal studies have indicated that it can attenuate inflammatory responses without significant side effects. These findings are particularly encouraging for developing treatments targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy before human trials. The case of (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride exemplifies this process, where initial findings from cell culture and animal studies are crucial for advancing to clinical trials. Collaborative efforts between synthetic chemists and biologists are essential to optimize lead compounds like this one for therapeutic use.

The future prospects of (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems could further enhance its clinical utility by improving target specificity and reducing systemic side effects. Additionally, exploring its potential in combination therapies may yield synergistic effects that outperform single-agent treatments.

In conclusion, (5-Methoxy-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS No. 944897-49-8) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its role as a lead compound for drug development underscores the importance of continued research in this area. As our understanding of disease mechanisms evolves, compounds like this one will play a critical role in shaping future therapeutic strategies.